Chelidonine hydrochloride
Chelidonine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
4312-31-6
VCID:
VC21221876
InChI:
InChI=1S/C20H19NO5.ClH/c1-21-7-13-11(2-3-15-20(13)26-9-23-15)18-14(22)4-10-5-16-17(25-8-24-16)6-12(10)19(18)21;/h2-3,5-6,14,18-19,22H,4,7-9H2,1H3;1H/t14-,18-,19+;/m0./s1
SMILES:
CN1CC2=C(C=CC3=C2OCO3)C4C1C5=CC6=C(C=C5CC4O)OCO6.Cl
Molecular Formula:
C20H20ClNO5
Molecular Weight:
389.8 g/mol
Chelidonine hydrochloride
CAS No.: 4312-31-6
Cat. No.: VC21221876
Molecular Formula: C20H20ClNO5
Molecular Weight: 389.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 4312-31-6 |
|---|---|
| Molecular Formula | C20H20ClNO5 |
| Molecular Weight | 389.8 g/mol |
| IUPAC Name | (1S,12S,13R)-24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-2,4(8),9,14(22),15,17(21)-hexaen-12-ol;hydrochloride |
| Standard InChI | InChI=1S/C20H19NO5.ClH/c1-21-7-13-11(2-3-15-20(13)26-9-23-15)18-14(22)4-10-5-16-17(25-8-24-16)6-12(10)19(18)21;/h2-3,5-6,14,18-19,22H,4,7-9H2,1H3;1H/t14-,18-,19+;/m0./s1 |
| Standard InChI Key | LVURMIFHBFKWNP-PHANBDLMSA-N |
| Isomeric SMILES | CN1CC2=C(C=CC3=C2OCO3)[C@@H]4[C@H]1C5=CC6=C(C=C5C[C@@H]4O)OCO6.Cl |
| SMILES | CN1CC2=C(C=CC3=C2OCO3)C4C1C5=CC6=C(C=C5CC4O)OCO6.Cl |
| Canonical SMILES | CN1CC2=C(C=CC3=C2OCO3)C4C1C5=CC6=C(C=C5CC4O)OCO6.Cl |
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